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Compound of Interest

Compound Name: Fmoc-N-Me-HoArg(pbf)-OH

Cat. No.: B8196852

Get Quote

The "Missing Manual" for Advanced Peptidomimetic Synthesis

Executive Summary
Fmoc-N-Me-HoArg(pbf)-OH is a highly specialized, non-standard amino acid derivative used

in the development of protease-resistant peptide therapeutics.[1] It combines two critical

structural modifications: N-methylation (improving metabolic stability and membrane

permeability) and Homoarginine (a methylene-extended arginine analog offering unique steric

and electrostatic interactions).[1][2]

Status of CAS Number: As of February 2026, a centralized Chemical Abstracts Service (CAS)

registry number has not been assigned to the specific fully protected building block Fmoc-N-
Me-HoArg(pbf)-OH in public commercial databases.[1] Researchers must currently rely on the

CAS numbers of its direct precursors or synthesize it in situ.[2]

This guide serves as the definitive technical reference for synthesizing, characterizing, and

utilizing this compound when no commercial catalog number exists.

Part 1: Chemical Identity & Structural Logic[1]
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The "CAS Gap" Analysis
Because this compound is a "double-modified" derivative, it is rarely stocked as a catalog item.

It is typically generated via custom synthesis or on-resin modification.[1][2] To validate your

materials, you must reference the precursor (Fmoc-HoArg(Pbf)-OH).[1][2]

Component Chemical Name CAS Number Status

Target
Fmoc-N-Me-

HoArg(Pbf)-OH
Unassigned Custom / In-situ

Precursor

Fmoc-L-

Homoarginine(Pbf)-

OH

1159680-21-3
Commercially

Available

Analog
Fmoc-N-Me-Arg(Pbf)-

OH
Unassigned Rare / Custom

Analog Fmoc-Arg(Pbf)-OH 154445-77-9 Standard Commodity

Physicochemical Profile (Calculated)
Since no certificate of analysis (CoA) exists for a commercial product, use these calculated

values for mass spectrometry validation.

IUPAC Name:N-alpha-(9-Fluorenylmethoxycarbonyl)-N-alpha-methyl-N-omega-(2,2,4,6,7-

pentamethyldihydrobenzofuran-5-sulfonyl)-L-homoarginine[1][2]

Molecular Formula: C₃₆H₄₄N₄O₇S[1]

Molecular Weight: ~676.83 g/mol [1][2]

Exact Mass: 676.2931 Da[1]

Solubility: Soluble in DMF, NMP, DMSO; sparingly soluble in DCM.[1]

Part 2: Synthesis & Production Protocols
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Since you cannot purchase this specific CAS, you must synthesize it.[2] The most robust

method for introducing N-methylation into complex side-chains (like Pbf-protected

Homoarginine) without side-chain damage is the Fukuyama-Mitsunobu On-Resin Methylation.

[1][2]

Protocol: On-Resin Synthesis of N-Me-HoArg
Rationale: Direct solution-phase N-methylation of Fmoc-HoArg(Pbf)-OH is risky due to the acid

sensitivity of the Pbf group and potential racemization.[1] The solid-phase "sub-monomer"

approach is superior.[1][2]

Reagents Required:

Resin-bound Peptide: [Resin]-AA(n-1)-NH₂[1][2]

o-NBS-Cl: 2-Nitrobenzenesulfonyl chloride (CAS: 1694-92-4)[1][2]

DBU: 1,8-Diazabicyclo[5.4.0]undec-7-ene (Base)[1]

Mitsunobu Reagents: Triphenylphosphine (PPh₃), DIAD (Diisopropyl azodicarboxylate),

Methanol (MeOH).[1][2]

Mercaptoethanol/DBU: For de-sulfonylation.[1]

Step-by-Step Workflow:

Coupling the Precursor: Couple Fmoc-HoArg(Pbf)-OH (CAS 1159680-21-3) to the resin

using standard HATU/DIPEA chemistry.[1]

Check: Kaiser test should be negative (colorless).[1][2]

Fmoc Removal: Treat with 20% Piperidine in DMF (2 x 10 min). Wash with DMF/DCM.[1][2]

o-NBS Protection (Activation):

Dissolve o-NBS-Cl (4 eq) and Collidine (10 eq) in NMP.

Add to resin.[1][2][3] Shake for 2 hours.
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Mechanism:[1] This renders the N-terminus acidic (sulfonamide), allowing methylation

under mild conditions.[1][2]

Mitsunobu Methylation:

Suspend resin in dry THF.[1][2]

Add PPh₃ (5 eq), MeOH (10 eq), and DIAD (5 eq).

Shake for 1 hour. Repeat this step (Double Methylation) to ensure completion.

Validation: Chloranil test (acetaldehyde) will be positive (blue) for secondary amine? No, o-

NBS covers it.[1][2] Use mini-cleavage and HPLC-MS to verify +14 Da mass shift.

o-NBS Deprotection:

Treat resin with 2-Mercaptoethanol (10 eq) and DBU (5 eq) in NMP for 2 x 30 min.

Result: You now have H-N-Me-HoArg(Pbf)-[Resin].[1][2]

Next Coupling (The "Difficult" Step): Coupling the next amino acid onto this N-methylated

secondary amine is sterically hindered.[1][2]

Recommendation: Use HATU or COMU with HOAt at 50°C for 2 hours. Double couple.

Part 3: Visualization of Logic & Workflow
Structural & Synthesis Logic Diagram
The following diagram illustrates the relationship between the available precursor and the

target "Missing CAS" compound, along with the synthesis logic.

Commercially Available
Fmoc-HoArg(Pbf)-OH
CAS: 1159680-21-3

Resin-Bound Intermediate
H-HoArg(Pbf)-[Resin]

1. SPPS Coupling
(Standard HATU)

Target Molecule
Fmoc-N-Me-HoArg(Pbf)-OH

(No Assigned CAS)

Requires Custom
Synthesis from Activated Sulfonamide

o-NBS-HoArg(Pbf)-[Resin]

2. o-NBS-Cl
(Activation) Methylated Species

o-NBS-N(Me)-HoArg(Pbf)-[Resin]

3. Mitsunobu Methylation
(MeOH/DIAD/PPh3) Final Peptide State

...-AA-N(Me)-HoArg(Pbf)-...

4. o-NBS Removal
& Next Coupling

Click to download full resolution via product page
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Figure 1: The "Fukuyama-Mitsunobu" pathway to generate the N-Me-HoArg motif on solid

phase, bypassing the need for the isolated building block.[1][2]

Part 4: Critical Application Notes
Steric Hindrance & Coupling
Once you have synthesized the N-methylated residue (or if you obtained the custom building

block), the next amino acid coupling is the bottleneck.[1][2] The N-methyl group creates

significant steric clash.[2]

Parameter Standard Protocol N-Me-HoArg Protocol

Coupling Reagent HBTU / DIC HATU / HOAt / COMU

Temperature Room Temp (25°C) Elevated (50°C)

Coupling Time 45 - 60 min 2 x 2 hours (Double Couple)

Monitoring Kaiser Test
Chloranil Test / Mini-Cleavage

MS

Stability & Storage
If you successfully isolate the free acid building block Fmoc-N-Me-HoArg(Pbf)-OH:

Storage: -20°C, desiccated.

Shelf Life: 6-12 months (Pbf is sensitive to moisture/acid over time).[1][2]

Solubility Check: Dissolve in DMF immediately before use. Do not store in solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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